Ethyl 4-fluorobenzoate

• IUPAC Name: ethyl 4-fluorobenzoate
• InChI: InChI=1S/C9H9FO2/c1-2-12-9(11)7-3-5-8(10)6-4-7/h3-6H,2H2,1H3
• InChI Key: UMPRJGKLMUDRHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)F
• Molecular Formula: C9H9FO2
• DSSTOX Substance ID: DTXSID6060006
• Molecular Weight: 168.16 g/mol
• CAS RN: 451-46-7

Description

Ethyl 4-fluorobenzoate is a clear colorless liquid. It is used for solution phase nucleophilic labeling of ethyl [18F]4-fluorobenzoate. It also causes N-arylation of 5-methoxyindole in the presence of 18-crown-6 by using microwave-assisted technology.

Synthesis Analysis

The synthesis of Ethyl 4-fluorobenzoate involves a stirred solution of carboxylic acid (5 mmol) and alcohol (5 mmol) in a 100 mL RB flask, to which 25 mg of ZnO Nps is added. The reaction mixture is stirred at 95 °C for 2 h and the course of the reaction is monitored by TLC.

Chemical Reactions Analysis

Ethyl 4-fluorobenzoate is known to cause N-arylation of 5-methoxyindole in the presence of 18-crown-6 by using microwave-assisted technology. More detailed information about its chemical reactions is not available in the search results.

Physical And Chemical Properties Analysis

Ethyl 4-fluorobenzoate has a molecular weight of 168.16 g/mol. It is a clear colorless liquid with a density of 1.146 g/mL at 25 °C. Its refractive index is 1.486. It has a boiling point of 210 °C.

Scientific Research Applications

Organic Synthesis

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Nucleophilic Labeling

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N-Arylation

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Synthesis of Piperazine Derivatives

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Material for Pharmaceutical Intermediates

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Research and Development

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Safety and Hazards

Ethyl 4-fluorobenzoate is classified as a skin irritant, eye irritant, and may cause respiratory irritation. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. It should be used only with adequate ventilation and personal protective equipment.

Future Directions

While specific future directions for Ethyl 4-fluorobenzoate are not mentioned in the search results, it is used in the synthesis of 4,4′-(1,4-piperazinediyl) bis benzoic acid ethyl ester, indicating potential applications in chemical synthesis.

Mechanism of Action

Target of Action

Ethyl 4-fluorobenzoate is an organic chemical compound with the molecular formula C9H9FO2 . It is primarily used as an intermediate in the synthesis of pharmaceuticals, pesticides, and liquid crystal materials It is known to cause n-arylation of 5-methoxyindole in the presence of 18-crown-6 .

Mode of Action

The mode of action of Ethyl 4-fluorobenzoate involves its interaction with its targets, leading to specific changes. For instance, it causes N-arylation of 5-methoxyindole in the presence of 18-crown-6 . This reaction is facilitated using microwave-assisted technology .

Biochemical Pathways

It is known that fluorinated organic compounds like ethyl 4-fluorobenzoate are more resistant to microbial degradation due to the unusual properties of the carbon-fluorine bond . The predominant pathway of 3-fluorobenzoate includes a 1,6-dioxygenation reaction to yield fluoromuconic acids .

Pharmacokinetics

The compound’s lipophilicity and water solubility, which can impact its bioavailability, are mentioned .

Result of Action

It is known that the compound is used in the synthesis of other compounds, such as 4,4′-(1,4-piperazinediyl) bis benzoic acid ethyl ester .

Action Environment

Environmental factors can influence the action, efficacy, and stability of Ethyl 4-fluorobenzoate. For instance, the compound should be stored in a cool, well-ventilated place . It is also recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray, and to use it only outdoors or in a well-ventilated area .

Synthesis routes and methods I

Procedure details

A mixture containing 35 g of 4-fluorobenzoyl chloride in 50 ml of 100% ethanol is refluxed for 15 minutes. 35 g of the ethyl 4-fluorobenzoate obtained are mixed with 22 g of imidazole and 61 g of potassium carbonate in 35 ml of DMSO. The mixture is heated for 18 hours at 120°-130° C. and 500 ml of iced water are then added. A precipitate forms and the expected product crystallizes from iso ether.

Synthesis routes and methods II

Procedure details

Q & A

Q1: What are the main synthetic applications of Ethyl 4-fluorobenzoate highlighted in the provided research?

A1: Ethyl 4-fluorobenzoate serves as a versatile starting material in various organic syntheses. The provided research highlights its use in the following reactions:

• Nucleophilic Substitution: Ethyl 4-fluorobenzoate readily undergoes nucleophilic substitution at the ester group. This is exemplified by its reaction with hydrazine to yield 4-fluorobenzohydrazide, which is further used in the synthesis of triazolo[3,4-b][1,3,4]thiadiazole compounds with potential anti-tuberculosis activity. []
• Claisen Condensation: Ethyl 4-fluorobenzoate can undergo Claisen condensation with ethyl acetoacetate to yield 4-fluorobenzoylacetic acid ethyl ester. This intermediate is crucial in synthesizing Blonanserin, an atypical antipsychotic drug. []

Q2: How does the structure of Ethyl 4-fluorobenzoate relate to the biological activity of its derivatives?

A2: While Ethyl 4-fluorobenzoate itself is not the biologically active compound in the presented research, its structure serves as a scaffold for generating various derivatives.

• C-6 Substituted Pyrimidines: In one study, researchers synthesized C-6 alkyl and alkenyl side chain pyrimidine derivatives starting from simpler pyrimidine molecules. [] The introduction of fluorophenylalkyl and fluorophenylalkenyl side chains at the C-6 position of the pyrimidine nucleus was achieved through reactions with Ethyl 4-fluorobenzoate. These modifications significantly influenced the compounds' cytostatic activities against various tumor cell lines, suggesting the importance of the fluorine atom and the alkyl/alkenyl side chain for target interaction and biological activity. []

Q3: Are there any reported crystallographic studies involving Ethyl 4-fluorobenzoate derivatives?

A3: Yes, one of the papers describes the crystal structure of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 4-fluorobenzoate. [] The study revealed that the dihedral angle between the benzene and imidazole rings in the molecule is 32.77 (12)°. Furthermore, the crystal structure analysis showed that molecules of this derivative are linked into a three-dimensional network by C—H⋯O hydrogen bonds. [] This information provides insights into the spatial arrangement and intermolecular interactions of this specific derivative, which could be relevant for understanding its physicochemical properties and potential biological activity.